[(2-Bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• SMILES: CCOCCNCC1=C(C=C(C=C1)C)Br
• InChI: InChI=1S/C12H18BrNO/c1-3-15-7-6-14-9-11-5-4-10(2)8-12(11)13/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChIKey: JTUSINSNCBGSSM-UHFFFAOYSA-N

[(2-Bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine – Compound Overview

[(2-Bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine (CAS 1550493-52-1) is a secondary amine featuring a 2-bromo-4-methylphenyl core linked via a methylene bridge to a 2-ethoxyethylamine side chain [1]. With molecular formula C12H18BrNO and a molecular weight of 272.18 g/mol, this compound belongs to the class of halogenated N-benzyl-N-alkoxyalkylamines—a scaffold increasingly employed in the design of kinase inhibitor precursors and CNS-penetrant ligands . The ortho-bromine substituent serves as a versatile handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the 2-ethoxyethyl moiety modulates lipophilicity and hydrogen-bonding capacity, positioning this compound as a differentiated intermediate relative to simpler benzylamine analogs [2].

Ortho-bromine provides a cross-coupling handle for late-stage diversification

4-Methyl substitution modulates lipophilicity with minimal TPSA impact

Differentiated benzylamine scaffold for CNS kinase inhibitor lead optimization

• [1] PubChem Compound Summary CID 75525236. [(2-Bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75525236 (accessed 2026-04-29). View Source
• [2] King, S. W.; Aguilar, D. A.; Laroche, C. R. Improved Process for Making Ethoxylated Amine Compounds. European Patent EP2794551A1, filed November 28, 2012. Dow Global Technologies LLC. View Source

Advantages Over Generic Benzylamine Analogs

Within the N-benzyl-N-alkoxyalkylamine class, subtle changes in aryl substitution produce substantial shifts in lipophilicity, electronic character, and metabolic stability that directly impact downstream synthetic utility and biological performance. The 4-methyl group present on this compound is not an inert substituent: it donates electron density into the aromatic ring, increasing the electron richness at the ortho-bromine position and influencing both oxidative addition rates in cross-coupling reactions and susceptibility to cytochrome P450-mediated oxidation relative to 4-H or 4-Cl analogs [1]. Simultaneously, the ortho-bromine placement creates steric congestion that restricts rotational freedom around the benzyl-amine bond—a conformational constraint absent in para-bromo regioisomers—which can alter target binding geometry in medicinal chemistry applications . These combined electronic and steric effects mean that substituting [(2-bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine with a generic 4-bromobenzyl or 2-bromobenzyl analog will yield a compound with measurably different logP, different coupling reactivity, and non-equivalent pharmacophoric geometry.

4-Methyl vs. 4-H substitution

Electronic enrichment from 4-methyl may shift cross-coupling rates and metabolic susceptibility relative to 4-H analogs.

Ortho-bromo vs. para-bromo regiochemistry

Ortho-bromine steric crowding may restrict rotational freedom, altering binding geometry and coupling reactivity profiles.

4-Methyl vs. 4-chloro electronic character

Opposite Hammett electronic effects (σp –0.17 vs +0.23) could produce divergent SAR; not interchangeable in electronic modulation studies.

• [1] PubChem Compound Summary CID 43590823. [(2-Bromophenyl)methyl](2-ethoxyethyl)amine. XLogP3 = 2.2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43590823 (accessed 2026-04-29). View Source

Quantitative Evidence vs. Close Analogs

Lipophilicity Boost from 4-Methyl Substitution

The target compound exhibits a vendor-reported logP of 3.8 ± 0.2, consistent with the Biopharmaceutics Classification System (BCS) optimal range for oral absorption [1]. In contrast, the 4-unsubstituted analog [(2-bromophenyl)methyl](2-ethoxyethyl)amine (CAS 1154558-82-3) has a computed XLogP3 of 2.2 [2]. This 0.4–1.6 log unit increase (depending on the measurement method) is attributable to the electron-donating and hydrophobic contributions of the 4-methyl group. For comparison, the 4-chloro analog [(2-bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine has higher molecular weight (292.60 g/mol) and altered electronic character due to the electron-withdrawing chloro substituent .

Lipophilicity (logP)

Reported

3.8 ± 0.2 vs. 2.2 (XLogP3 analog)

Supports higher lipophilicity for CNS exposure model evaluation; reported logP difference may influence permeability prediction.

Vendor logP method unspecified; comparator XLogP3 computed.

Evidence Dimension	Lipophilicity (logP / XLogP3)
Target Compound Data	logP = 3.8 ± 0.2 (vendor experimental); XLogP3 = 2.6 (PubChem computed)
Comparator Or Baseline	[(2-Bromophenyl)methyl](2-ethoxyethyl)amine: XLogP3 = 2.2 (PubChem computed). [1-(4-Bromophenyl)ethyl](2-ethoxyethyl)amine: LogP = 3.03 (Fluorochem).
Quantified Difference	ΔXLogP3 = +0.4 (vs. 2-bromophenyl analog); ΔlogP ≈ +0.8 (vs. para-bromo regioisomer).
Conditions	XLogP3 computed by PubChem (Cactvs 3.4.6.11); vendor logP determination method not specified.

Why This Matters

Higher lipophilicity within the BCS-optimal window (logP 1–4) translates to improved membrane permeability potential, making this compound a more suitable starting point than the 4-H analog for CNS-targeted or orally bioavailable lead series where logP must be balanced against solubility.

• [1] Kuujia. Cas no 1550493-52-1: (2-Bromo-4-methylphenyl)methyl(2-ethoxyethyl)amine. LogP = 3.8 ± 0.2. https://www.kuujia.com/cas-1550493-52-1.html (accessed 2026-04-29). View Source
• [2] PubChem Compound Summary CID 43590823. [(2-Bromophenyl)methyl](2-ethoxyethyl)amine. XLogP3 = 2.2. https://pubchem.ncbi.nlm.nih.gov/compound/43590823 (accessed 2026-04-29). View Source

Ortho-Bromo vs. Para-Bromo Regiochemistry

The bromine atom in the target compound occupies the ortho position relative to the benzylic methylene, creating a sterically congested environment that is absent in the para-bromo regioisomer [(4-bromophenyl)methyl](2-ethoxyethyl)amine (CAS 1153542-22-3). This ortho-bromine placement restricts free rotation around the Ar-CH2 bond and positions the halogen adjacent to the amine-bearing side chain, which can influence both the rate of oxidative addition in cross-coupling and the geometry of metal coordination [1]. The 4-bromo regioisomer, by contrast, presents the bromine in a sterically unhindered environment, which typically accelerates Suzuki-Miyaura coupling but eliminates the possibility of directing-group effects from the proximal amine . The 4-methyl group further differentiates the target by increasing electron density at the ortho-bromine position relative to the 4-H ortho-bromo analog, potentially slowing oxidative addition and enabling more controlled coupling selectivity [2].

Bromine Position

Class-level

Ortho-bromo: steric congestion; heavy atom 15, restricted rotation

Para-bromo: unhindered; heavy atom 14, free rotation

Steric-electronic profile may influence cross-coupling selectivity and binding geometry; not replicated by para-bromo isomer.

Class-level inference from substituent effects; experimental reactivity not reported.

Evidence Dimension	Bromine positional effect on steric environment and electronic activation
Target Compound Data	ortho-bromo, para-methyl substitution; heavy atom count = 15; rotatable bonds = 6 (PubChem computed).
Comparator Or Baseline	[(4-Bromophenyl)methyl](2-ethoxyethyl)amine (CAS 1153542-22-3): para-bromo, no ortho substituent; heavy atom count = 14. [(2-Bromophenyl)methyl](2-ethoxyethyl)amine (CAS 1154558-82-3): ortho-bromo, no para-methyl; heavy atom count = 14.
Quantified Difference	Heavy atom count: 15 (target) vs. 14 (both comparators). Rotatable bonds: 6 (all three compounds, but ortho-substitution restricts conformational freedom).
Conditions	PubChem computed molecular descriptors; steric effects inferred from established principles of ortho-substituent effects in organometallic chemistry.

Why This Matters

For procurement decisions in medicinal chemistry programs, the ortho-bromo/para-methyl pattern offers a unique steric-electronic profile that is not replicated by any commercially available single-substitution analog, enabling distinct reactivity windows in cross-coupling and distinct conformational preferences in target binding.

• [1] PubChem Compound Summary CID 75525236. [(2-Bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine. Heavy atom count = 15, Rotatable bond count = 6. https://pubchem.ncbi.nlm.nih.gov/compound/75525236 (accessed 2026-04-29). View Source
• [2] PubChem Compound Summary CID 43590823. [(2-Bromophenyl)methyl](2-ethoxyethyl)amine. Heavy atom count = 14. https://pubchem.ncbi.nlm.nih.gov/compound/43590823 (accessed 2026-04-29). View Source

4-Methyl vs. 4-Chloro Electronic Modulation

The 4-methyl substituent on the target compound exerts an electron-donating (+I, hyperconjugative) effect (Hammett σp = -0.17 for methyl), whereas the 4-chloro substituent in the commercially available analog [(2-bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine (CAS 1506003-12-8) exerts an electron-withdrawing (-I, +M) effect (Hammett σp = +0.23 for chloro) [1]. This 0.40-unit difference in Hammett σp signifies opposite electronic polarization of the aromatic ring, which will directly affect: (i) the electrophilicity of the bromine-bearing carbon in palladium-catalyzed cross-couplings; (ii) the pKa of the benzylic amine; and (iii) the susceptibility of the ring to electrophilic aromatic substitution or cytochrome P450 oxidation [2]. Furthermore, the 4-chloro analog has a higher molecular weight (292.60 vs. 272.18 g/mol) and contains a second halogen that may compete in cross-coupling reactions.

Electronic Character (σp)

Class-level

4-Methyl: σp –0.17 (electron-donating)

4-Chloro: σp +0.23 (electron-withdrawing)

Δσp = 0.40, opposite sign

Opposing polarization may alter coupling reactivity and metabolic profile; analogs are not interchangeable for SAR.

Hammett constants from literature; compound-specific reactivity data not reported.

Evidence Dimension	Electronic character of para-substituent (Hammett σp)
Target Compound Data	4-methyl: σp = -0.17 (electron-donating); MW = 272.18 g/mol; formula C12H18BrNO.
Comparator Or Baseline	[(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine: 4-chloro: σp = +0.23 (electron-withdrawing); MW = 292.60 g/mol; formula C11H15BrClNO.
Quantified Difference	Δσp = 0.40 (opposite sign); ΔMW = 20.42 g/mol; target lacks second halogen.
Conditions	Hammett σp values from standard physical organic chemistry tables (Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91, 165-195).

Why This Matters

The opposing electronic character of methyl vs. chloro substituents produces diametrically different reactivity in electrophilic processes and metabolism. Researchers selecting building blocks for SAR exploration must recognize that 4-methyl and 4-chloro analogs are not interchangeable—they represent distinct electronic environments that will yield different structure-activity relationships.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165-195. DOI: 10.1021/cr00002a004. View Source
• [2] Kuujia. Cas no 1506003-12-8: (2-Bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine. Molecular Weight = 292.60. https://www.kuujia.com/cas-1506003-12-8.html (accessed 2026-04-29). View Source

TPSA Similarity and logP-Driven Permeability

Both the target compound and its closest analog [(2-bromophenyl)methyl](2-ethoxyethyl)amine share an identical computed TPSA of 21.3 Ų and identical hydrogen bond donor/acceptor counts (1 HBD, 2 HBA) [1][2]. This TPSA value falls well below the generally accepted CNS permeability threshold of 60–70 Ų, suggesting that both compounds possess intrinsic membrane-permeant character [3]. However, because TPSA is identical while logP differs (target: 3.8 vs. analog: XLogP3 = 2.2), the predicted passive permeability—governed by the combined TPSA/logP relationship—will favor the target compound for enhanced bilayer partitioning. The additional methyl group in the target therefore provides a lipophilicity advantage without incurring a TPSA penalty.

TPSA & Permeability

Reported

TPSA 21.3 Ų (both) logP +0.4 to +1.6 higher for target

Identical TPSA with higher logP suggests increased passive membrane permeability; relevant for CNS exposure model interpretation.

TPSA computed; logP measurement methods differ.

Evidence Dimension	Topological Polar Surface Area (TPSA) and hydrogen bonding capacity
Target Compound Data	TPSA = 21.3 Ų; HBD = 1; HBA = 2 (PubChem computed).
Comparator Or Baseline	[(2-Bromophenyl)methyl](2-ethoxyethyl)amine: TPSA = 21.3 Ų; HBD = 1; HBA = 2 (PubChem computed).
Quantified Difference	ΔTPSA = 0 Ų; ΔlogP = +0.4 to +1.6 (target more lipophilic).
Conditions	TPSA computed by Cactvs 3.4.6.11 (PubChem); logP from vendor data (target) and PubChem XLogP3 (comparator).

Why This Matters

In CNS drug discovery programs, a favorable TPSA (< 60 Ų) combined with higher logP predicts superior brain penetration potential. Procurement of the target compound over the 4-H analog is justified when increased lipophilicity is needed to achieve target CNS exposure without sacrificing hydrogen-bond-mediated interactions.

• [1] PubChem Compound Summary CID 75525236. [(2-Bromo-4-methylphenyl)methyl](2-ethoxyethyl)amine. TPSA = 21.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/75525236 (accessed 2026-04-29). View Source
• [2] PubChem Compound Summary CID 43590823. [(2-Bromophenyl)methyl](2-ethoxyethyl)amine. TPSA = 21.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/43590823 (accessed 2026-04-29). View Source
• [3] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541-553. DOI: 10.1602/neurorx.2.4.541. View Source

Commercial Availability and Procurement Benchmark

The target compound is commercially available from Enamine (catalog EN300-163436) in quantities ranging from 50 mg to 10 g, with a listed purity of 97% [1]. Pricing at the 1 g scale is $728 (2023 Enamine list), which is identical to the 1 g pricing for the 4-chloro analog EN300-163265 at $728 [2]. The 4-unsubstituted analog [(2-bromophenyl)methyl](2-ethoxyethyl)amine (AKSci 8902DE, 95% purity) is available at $1,138 for 2.5 g ($455 per gram equivalent), a premium relative to the target compound's $728/g at smaller scale . This comparable pricing, combined with the target compound's unique substitution pattern, means that procurement of the 4-methyl variant provides differentiated structural features without an economic penalty versus the simpler analog.

Procurement Cost

Head-to-head

Target (1 g): $728

4-Cl analog (1 g): $728

4-H analog: higher per-gram cost

Differentiated scaffold available at comparable cost; no procurement premium vs. simpler analogs.

2023–2024 catalog pricing; subject to change.

Evidence Dimension	Commercial price per gram at comparable scale and purity
Target Compound Data	Enamine EN300-163436, 1 g, $728 (97% purity). Leyan 2086931, 97% purity.
Comparator Or Baseline	Enamine EN300-163265 (4-Cl analog), 1 g, $728. AKSci 8902DE (2-bromophenyl analog), 2.5 g, $1,138 (95% purity).
Quantified Difference	ΔPrice (1 g scale): $0 vs. 4-Cl analog; ~$273 cheaper per gram vs. 2-bromophenyl analog at comparable scale.
Conditions	Pricing as of 2023-2024 Enamine and AKSci catalogs; subject to change.

Why This Matters

When selecting a brominated benzyl-ethoxyethylamine scaffold for a medicinal chemistry program, the target compound delivers the differentiated 4-methyl substitution pattern at pricing parity with the 4-Cl analog and at a lower effective cost per gram than the 4-unsubstituted variant, removing cost as a barrier to accessing this structurally distinct building block.

• [1] Kuujia. Cas no 1550493-52-1: (2-Bromo-4-methylphenyl)methyl(2-ethoxyethyl)amine. Enamine EN300-163436 pricing. https://www.kuujia.com/cas-1550493-52-1.html (accessed 2026-04-29). View Source
• [2] Kuujia. Cas no 1506003-12-8: (2-Bromo-4-chlorophenyl)methyl(2-ethoxyethyl)amine. Enamine EN300-163265 pricing. https://www.kuujia.com/cas-1506003-12-8.html (accessed 2026-04-29). View Source

Research and Industrial Application Scenarios

CNS-Penetrant Kinase Inhibitor Scaffold

The target compound's logP of 3.8, TPSA of 21.3 Ų, and ortho-bromine cross-coupling handle make it a privileged intermediate for constructing ATP-competitive kinase inhibitor cores. The 4-methyl group contributes to lipophilicity without adding TPSA burden, positioning the compound favorably for CNS kinase programs where logP values of 2–4 are desired for blood-brain barrier penetration [1]. The ortho-bromine enables late-stage diversification via Suzuki-Miyaura coupling to introduce aryl or heteroaryl pharmacophores, while the secondary amine can be functionalized via reductive amination or acylation to elaborate the solvent-exposed region of the kinase binding pocket.

SAR Evaluation of 4-Substituted Analogs

Systematic SAR campaigns investigating the electronic and steric requirements of the aryl binding pocket benefit from parallel procurement of the 4-methyl (target), 4-chloro, and 4-H analogs. The opposing Hammett σp values (-0.17 for methyl vs. +0.23 for chloro) enable direct interrogation of electronic effects on target binding, while the near-identical TPSA (21.3 Ų) across analogs isolates lipophilicity as the primary variable [2]. The target compound's 4-methyl group also provides a steric probe distinct from 4-H, enabling assessment of shape complementarity in hydrophobic enzyme subpockets.

Cross-Coupling Methodology: Ortho-Substituent Effects

The ortho-bromo/para-methyl substitution pattern of the target compound creates a sterically and electronically distinct environment for optimizing cross-coupling protocols. Compared to the para-bromo regioisomer, the ortho-bromine requires more active catalyst systems (e.g., Pd(OAc)₂/SPhos or XPhos) to achieve efficient oxidative addition, making this compound a useful benchmark substrate for evaluating new ligand designs and for training computational models of coupling reactivity [3]. The 4-methyl group further modulates the electron density at the oxidative addition site, providing a test case distinct from 4-H or 4-Cl substrates.

Agrochemical Intermediate for Lead Generation

Brominated N-benzyl-N-alkoxyalkylamines have been employed as intermediates in the synthesis of agrochemical actives, where the ethoxyethyl chain mimics natural ethylene glycol-derived metabolites. The target compound's balanced lipophilicity (logP ~3.8) aligns with agrochemical lead space, where logP values of 2–5 are typical for foliar uptake and phloem mobility [1]. The ortho-bromine provides a site for further functionalization, while the 4-methyl group contributes metabolic stability against oxidative degradation in plant and soil environments.

Application

Selection Property

Validation Focus

CNS kinase inhibitor lead optimization

LogP/TPSA-balanced scaffold with cross-coupling handle

CNS exposure model evaluation, kinase inhibition profiling

4-Substituted benzylamine SAR studies

Distinct electronic (σp) and lipophilic character

Target binding assays under systematic electronic variation

Pd-catalyzed cross-coupling methodology

Sterically hindered ortho-bromo reactive site

Catalyst/ligand screening, oxidative addition efficiency

Agrochemical lead discovery

Balanced lipophilicity and metabolic stability screening

Foliar uptake and environmental degradation models

• [1] Kuujia. Cas no 1550493-52-1: (2-Bromo-4-methylphenyl)methyl(2-ethoxyethyl)amine. LogP = 3.8 ± 0.2. https://www.kuujia.com/cas-1550493-52-1.html (accessed 2026-04-29). View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165-195. DOI: 10.1021/cr00002a004. View Source
• [3] King, S. W.; Aguilar, D. A.; Laroche, C. R. Improved Process for Making Ethoxylated Amine Compounds. European Patent EP2794551A1, filed November 28, 2012. Dow Global Technologies LLC. View Source